Cas no 64982-63-4 ((1S)-1,2,3,4-tetrahydro-1,2-dimethyl-Isoquinoline)

(1S)-1,2,3,4-tetrahydro-1,2-dimethyl-Isoquinoline structure
64982-63-4 structure
Product Name:(1S)-1,2,3,4-tetrahydro-1,2-dimethyl-Isoquinoline
CAS No:64982-63-4
MF:C11H15N
MW:161.243502855301
CID:1115411
PubChem ID:11593481
Update Time:2025-04-20

(1S)-1,2,3,4-tetrahydro-1,2-dimethyl-Isoquinoline Chemical and Physical Properties

Names and Identifiers

    • (1S)-1,2,3,4-tetrahydro-1,2-dimethyl-Isoquinoline
    • SCHEMBL8023492
    • Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1S)-
    • DTXSID301215681
    • 64982-63-4
    • (s)-1,2-dimethyl-1,2,3,4-tetrahydroisoquinoline
    • (R,S)-1,2-Dimethyl-1,2,3,4-tetrahydro-isoquinoline
    • Inchi: 1S/C11H15N/c1-9-11-6-4-3-5-10(11)7-8-12(9)2/h3-6,9H,7-8H2,1-2H3/t9-/m0/s1
    • InChI Key: ANEGOXNGPXRGPY-VIFPVBQESA-N
    • SMILES: N1(C)CCC2C=CC=CC=2[C@@H]1C

Computed Properties

  • Exact Mass: 161.12055
  • Monoisotopic Mass: 161.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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